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Compound Focus: Nitroacetonitrile

CAS No.: 13218-13-8

Cat. No.: S1540953

Thermal Stability and Hazards

The table below summarizes the key thermal stability data for nitroacetonitrile:

Property Value / Description
Decomposition Onset ~109°C [1]
Energy Released on 874 J/g (as measured by DSC) [1]

Decomposition

Major Hazard Spontaneous explosion during purification, concentration, or storage of
the neutral (free acid) form [1]

Key Risk Factor Purification and instability of the free nitroacetonitrile [1]

A specific laboratory incident was reported by the National Institutes of Health (NIH). A flask containing
nitroacetonitrile, which had been concentrated under reduced pressure (with some diethyl ether remaining),
exploded approximately one hour after the process while sitting vented in a fume hood [2]. This underscores

the compound's unpredictable and hazardous nature.
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Safer Handling and Synthetic Approaches

Due to the significant risks associated with neutral nitroacetonitrile, the recommended safe practice is to

use its stable salts, such as the potassium salt of nitroacetonitrile [1].

¢ Advantages of Salts: These salts are much more stable, water-soluble, and are chemically
equivalent precursors for most syntheses, allowing work without the hazard of explosion [1].

¢ Synthesis of the Potassium Salt: A common and safer synthesis of the potassium salt is the
hydrolysis of the potassium salt of ethyl nitrocyanoacetate. This forms the unstable dipotassium salt
of nitrocyanoacetic acid, which readily undergoes decarboxylation to yield the potassium salt of
nitroacetonitrile [1]. This route entirely avoids the formation of unstable intermediates like free
nitroacetonitrile [1].

The following diagram illustrates this safer synthetic pathway:
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Synthesis pathway for the stable potassium salt of nitroacetonitrile.

Critical Safety Protocols

¢ Avoid Neutral Nitroacetonitrile: Do not attempt to isolate or purify the free neutral nitroacetonitrile
[1].

e Use Stable Salts: Plan syntheses to use stable salts like the potassium salt from the outset [1].

e Control Temperature: If a procedure necessitates the in situ formation of nitroacetonitrile, maintain
the reaction temperature below 50°C [1].

e Prioritize Safety: Always assume the neutral compound can decompose violently without warning [1]

2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s1540953?utm_src=pdf-body
https://www.smolecule.com/products/s1540953?utm_src=pdf-body
https://www.smolecule.com/products/s1540953?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9057483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9057483/
https://www.smolecule.com/products/s1540953?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9057483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9057483/
https://cen.acs.org/articles/87/i32/Chemical-Safety-Preparation-Use-Nitroacetonitrile.html
https://www.smolecule.com/products/s1540953?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9057483/
https://cen.acs.org/articles/87/i32/Chemical-Safety-Preparation-Use-Nitroacetonitrile.html
https://www.smolecule.com/products/b1540953#nitroacetonitrile-thermal-stability-and-decomposition
https://www.smolecule.com/products/b1540953#nitroacetonitrile-thermal-stability-and-decomposition
https://www.smolecule.com/products/b1540953#nitroacetonitrile-thermal-stability-and-decomposition
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1540953?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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